Cas no 3080-47-5 (Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate)

• Product Name: Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
• CAS No: 3080-47-5
• MF: C₂₀H₂₄O₁₀
• MW: 424.398567199707
• CID: 916205
• PubChem ID: 10693603
• Update Time: 2025-05-24

Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate Chemical and Physical Properties

Names and Identifiers

• Benzyl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
• Benzyl ß-D-Glucopyranosiduronic Acid Methyl Ester
• Benzyl β-D-Glucopyranosiduronic Acid Methyl Ester
• BENZYL Β-D-GLUCOPYRANOSIDURONIC ACID METHYL ESTER TRIACETATE,WHITE SOLID
• methyl (2S,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-phenylmethoxyoxane-2-carboxylate
• A-D-Glucopyranosiduronic Acid Methyl Ester
• A-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
• Benzyl
• Benzyl 2,3,4-tri-O-acetyl
• Phenylmethyl
• (2R,3R,4S,5S,6S)-2-(Benzyloxy)-6-(methoxycarbonyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• Benzyl beta-D-Glucopyranosiduronic Acid Methyl Ester
• 3080-47-5
• BENZYL BETA-D-GLUCOPYRANOSIDURONIC ACID METHYL ESTER TRIACETATE
• Benzyl ?-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
• Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
• Phenylmethyl ?-D-Glucopyranosiduronic Acid Methyl Ester Triacetate; Benzyl 2,3,4-tri-O-acetyl ?-D-Glucopyranosiduronic Acid Methyl Ester
• DTXSID50443600

• Inchi： 1S/C20H24O10/c1-11(21)27-15-16(28-12(2)22)18(29-13(3)23)20(30-17(15)19(24)25-4)26-10-14-8-6-5-7-9-14/h5-9,15-18,20H,10H2,1-4H3/t15-,16-,17-,18+,20+/m0/s1
• InChI Key： IQZIUMCUDYOPQO-KVIJGQROSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)OC)OC(C)=O)OC(C)=O)OC(C)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 424.13700
• Monoisotopic Mass: 424.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Melting Point: 136-138°C
• Solubility: Chloroform, Ethyl Acetate
• PSA: 123.66000
• LogP: 0.89620

Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate

Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate: A Comprehensive Overview

Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate, with CAS No. 3080-47-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is a derivative of glucuronic acid, which is a key component in various biological systems. The structure of Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate incorporates a benzyl group, a methyl ester, and three acetyl groups, making it a versatile molecule with potential applications in drug delivery systems, polymer synthesis, and as a precursor for advanced materials.

Recent studies have highlighted the importance of glucuronic acid derivatives in the development of biocompatible materials. For instance, researchers have explored the use of Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate as a building block for creating hydrogels with tunable mechanical properties. These hydrogels have shown promise in tissue engineering applications due to their ability to mimic the extracellular matrix. The triacetate functionality in the molecule plays a crucial role in cross-linking reactions, enabling the formation of robust networks that can support cell growth and differentiation.

In addition to its role in material science, Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate has been investigated for its potential in drug delivery systems. The methyl ester group provides controlled release properties, while the benzyl group enhances solubility and bioavailability. A 2023 study published in Nature Communications demonstrated that this compound can be used as a carrier for anti-cancer drugs, delivering therapeutic agents directly to tumor sites with minimal systemic toxicity. This finding underscores the importance of understanding the molecular interactions and pharmacokinetics of Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate.

The synthesis of Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate involves multi-step organic reactions, including protection/deprotection strategies and selective acetylation. These reactions require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these processes using green chemistry principles, reducing waste and improving sustainability. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the triacetate derivative while maintaining product quality.

From an analytical standpoint, Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate has been extensively characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided insights into the molecular structure and stability of the compound under various conditions. Furthermore, computational modeling studies have been conducted to predict the molecule's behavior in different environments, aiding in its design for specific applications.

Looking ahead, the versatility of Benzyl b-D-Glucopyranosiduronic Acid Methyl Ester Triacetate suggests that it will continue to be a valuable tool in both academic research and industrial applications. Its unique combination of functional groups makes it an ideal candidate for exploring novel chemical transformations and developing innovative materials. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing biotechnology and pharmaceutical sciences.